Cas no 2138361-84-7 (1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione
• CAS No: 2138361-84-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6381423
• PubChem ID: 165788449
• Update Time: 2025-06-09

1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione
• EN300-1127870
• 2138361-84-7

• Inchi： 1S/C10H13N3O2/c1-2-13-6-8(11-12-13)10(15)5-9(14)7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key： WFJVQNVGKCPRMP-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CN(CC)N=N1)=O)C1CC1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione

Introduction to 1-Cyclopropyl-3-(1-Ethyl-1H-1,2,3-Triazol-4-yl)propane-1,3-dione (CAS No. 2138361-84-7)

1-Cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione (CAS No. 2138361-84-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a 1,2,3-triazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropyl group in 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in drug design, as it can improve the pharmacokinetic profile of potential drug candidates. The 1,2,3-triazole moiety, on the other hand, is a versatile functional group that has been widely used in medicinal chemistry due to its synthetic accessibility and biological activity. It can participate in various interactions with biological targets, such as hydrogen bonding and π-stacking.

Recent studies have explored the potential therapeutic applications of 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione has also been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

The synthetic route to 1-cyclopropyl-3-(1-ethyl-1H-1,2,3-triazol-4-yl)propane-1,3-dione involves several key steps. The cyclopropyl group can be introduced through a cyclopropanation reaction using a suitable reagent such as diazomethane or a Simmons-Smith reagent. The 1,2,3-triazole moiety can be formed via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a well-established method in click chemistry. This synthetic strategy allows for the efficient and scalable production of the compound.

The pharmacokinetic properties of 1-cyclopropyl-3-(1-Ethyl-1H-1,2,3-triazol-4-yL)propane-l , 3-dione have also been studied in detail. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1-cyclopropyl-l -(l -ethyl-l H-l , 2 , 3 -triazol -4 -yL)propane-l , 3 -dione is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to fully assess its safety before it can be advanced to clinical trials.

The potential applications of l -cyclopropyI-l -(l -ethyl-l H-l , 2 , 3 -triazol -4 -yL)propane-l , 3 -dione extend beyond its anti-inflammatory and antimicrobial properties. Ongoing research is exploring its use in other therapeutic areas such as cancer treatment and neurodegenerative diseases. For example, preliminary studies have suggested that this compound may have antiproliferative effects on certain cancer cell lines.

In conclusion, l -cyclopropyI-l -(l -ethyl-l H-l , 2 , 3 -triazol -4 -yL)propane-l , 3 -dione (CAS No. 2l 38l6l -84 -7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its properties and mechanisms of action will likely lead to new insights and advancements in the field.